Cas no 2228247-48-9 (3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228247-48-9
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6611134
• PubChem ID: 165843045
• Update Time: 2025-06-08

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• EN300-1770436
• 2228247-48-9

• Inchi： 1S/C12H20N2O3/c1-11(2,3)9-6-8(14(5)13-9)7-12(4,17)10(15)16/h6,17H,7H2,1-5H3,(H,15,16)
• InChI Key： NORVVYMQANFPIO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid

Comprehensive Overview of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228247-48-9)

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228247-48-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a tert-butyl group and a hydroxy-methylpropanoic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The compound's CAS number 2228247-48-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular formula and weight are frequently searched in academic and industrial contexts, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, a hot topic in precision medicine and personalized therapeutics. This aligns with trending searches like "pyrazole-based drug candidates 2024" and "small molecule inhibitors for inflammation."

From a synthetic chemistry perspective, the tert-butyl group in 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid enhances steric hindrance, influencing binding affinity—a key consideration in structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, addressing common queries like "how to validate pyrazole derivatives" or "analytical methods for CAS 2228247-48-9."

Environmental and safety profiles of CAS 2228247-48-9 are also under scrutiny, coinciding with rising interest in green chemistry and sustainable synthesis. Its biodegradability and ecotoxicological data are often requested by regulatory bodies, mirroring searches such as "pyrazole environmental impact" or "safe handling of hydroxy-methylpropanoic acids."

In conclusion, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid represents a promising scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures continued relevance in drug development, material science, and beyond, making it a compound worth monitoring in scientific literature and patent filings.